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Compound of Interest |

(R)-1-(3,5-
Compound Name:
dimethoxyphenyl)ethanamine

CAS No.: 1241676-71-0

Cat. No.: B580925

Get Quote

\ J

This guide provides an in-depth analysis of the spectroscopic data for the chiral amine, (R)-1-
(3,5-dimethoxyphenyl)ethanamine. Designed for researchers, scientists, and professionals in
drug development, this document elucidates the structural features of the molecule through
Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS). The causality behind experimental choices and the interpretation of
spectral data are explained to provide a comprehensive understanding of the molecule's
spectroscopic signature.

Introduction

(R)-1-(3,5-dimethoxyphenyl)ethanamine is a chiral primary amine of interest in
pharmaceutical research due to its structural relation to a class of neurologically active
compounds. The precise characterization of its stereochemistry and functional groups is
paramount for its application in drug design and synthesis. Spectroscopic techniques are
indispensable tools for this purpose, each providing a unique piece of the structural puzzle.
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This guide will detail the expected spectroscopic data for this molecule and the methodologies
to obtain them.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule.[1][2] By analyzing the chemical shifts, coupling constants, and integration of the
signals, a detailed picture of the molecular structure can be constructed.

Predicted *H NMR Data

The *H NMR spectrum of (R)-1-(3,5-dimethoxyphenyl)ethanamine is predicted to exhibit
distinct signals corresponding to the aromatic protons, the methoxy groups, the benzylic
proton, the methyl group, and the amine protons. The exact chemical shifts can be influenced
by the solvent used for the analysis.[3]

Predicted )
. , . o _ Coupling
Assignment Chemical Shift Multiplicity Integration
Constant (J) Hz
() ppm
Aromatic H (C2,
~6.5 d 2H ~2.0
C6)
Aromatic H (C4) ~6.3 t 1H ~2.0
Methine (CH-
~4.1 q 1H ~6.5
NH2)
Methoxy (OCHs)  ~3.8 s 6H -
Amine (NH2) ~1.5-2.5 brs 2H -
Methyl (CHs) ~1.4 d 3H ~6.5

Note: Data are predicted based on analogous compounds and spectroscopic principles. The
chemical shift of the amine protons is highly variable and depends on concentration and
solvent.

Predicted *C NMR Data
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The 3C NMR spectrum provides information about the carbon skeleton of the molecule. The

predicted chemical shifts for (R)-1-(3,5-dimethoxyphenyl)ethanamine are summarized below.

Assignment Predicted Chemical Shift () ppm
Aromatic C (C1) ~147

Aromatic C (C3, C5) ~161

Aromatic C (C2, C6) ~104

Aromatic C (C4) ~98

Methine (CH-NH2) ~52

Methoxy (OCHs) ~55

Methyl (CHs) ~25

Note: Data are predicted based on analogous compounds and spectroscopic principles.

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring high-resolution *H and 3C NMR spectra is as follows:

o Sample Preparation: Dissolve approximately 5-10 mg of (R)-1-(3,5-

dimethoxyphenyl)ethanamine in about 0.7 mL of a deuterated solvent (e.g., CDCIs or

DMSO-ds) in an NMR tube.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for data

acquisition.

e 'H NMR Acquisition:

o Tune and shim the spectrometer to optimize the magnetic field homogeneity.

o Acquire the spectrum using a standard pulse sequence.

o Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12

ppm).
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o The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

e 13C NMR Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all
carbon signals.

o Set the spectral width to encompass the expected range of carbon chemical shifts
(typically 0-200 ppm).

o Alarger number of scans is generally required for 13C NMR due to the low natural
abundance of the 13C isotope.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Reference the chemical shifts to the residual solvent peak or an
internal standard.

NMR Experimental Workflow

NMR data acquisition and processing workflow.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule by measuring the absorption of infrared radiation.[4][5]

Predicted IR Data

The IR spectrum of (R)-1-(3,5-dimethoxyphenyl)ethanamine is expected to show
characteristic absorption bands for the N-H bonds of the primary amine, the C-H bonds of the
aromatic ring and the aliphatic chain, the C-O bonds of the methoxy groups, and the C=C
bonds of the aromatic ring.[6]
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_ Predicted Absorption . o
Functional Group Intensity Description
Range (cm™?)

Two bands for a

N-H Stretch 3400-3250 Medium ] ]
primary amine

Aromatic C-H Stretch 3100-3000 Medium
Aliphatic C-H Stretch 3000-2850 Medium
N-H Bend 1650-1580 Medium
Aromatic C=C Stretch 1600 and 1475 Medium Two bands
C-O Stretch 1250-1200 and 1070- st Asymmetric and

ron
(Aromatic) 1020 J symmetric stretching

Note: Data are predicted based on typical functional group absorption ranges and data from

analogous compounds.

Experimental Protocol for FTIR-ATR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique for obtaining the IR
spectrum of a liquid or solid sample.

e Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent
(e.g., isopropanol) and allowing it to dry completely.

e Background Spectrum: Record a background spectrum of the empty ATR crystal. This will be
subtracted from the sample spectrum.

o Sample Application: Place a small amount of the (R)-1-(3,5-dimethoxyphenyl)ethanamine
sample directly onto the ATR crystal.

e Spectrum Acquisition: Acquire the IR spectrum over the desired range (e.g., 4000-400 cm~1).

o Data Processing: The software will automatically subtract the background spectrum from the
sample spectrum to produce the final absorbance or transmittance spectrum.
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IR Spectroscopy Experimental Workflow
FTIR-ATR data acquisition workflow.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.
[7] It is used to determine the molecular weight of a compound and can provide structural
information through the analysis of fragmentation patterns.[8]

Predicted Mass Spectrometry Data

The mass spectrum of (R)-1-(3,5-dimethoxyphenyl)ethanamine, likely obtained via Electron
lonization (EI), is expected to show a molecular ion peak and several fragment ions.

m/z Predicted Identity
181 [M]* (Molecular lon)
166 [M - CHs]*

151 [M - CHzNHz]*

Note: Data are predicted based on the fragmentation patterns of similar phenethylamine
compounds.

Experimental Protocol for Mass Spectrometry

A general procedure for obtaining an EI mass spectrum is as follows:

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or through a gas chromatograph (GC-MS).

« lonization: The sample is vaporized and then bombarded with a beam of high-energy
electrons (typically 70 eV), causing the molecules to ionize and fragment.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer), which separates them based on their mass-to-charge ratio.
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o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of ions as a function of their m/z ratio.

Mass Spectrometry Experimental Workflow

Electron ionization mass spectrometry workflow.

Conclusion

The spectroscopic data presented in this guide provide a detailed structural characterization of
(R)-1-(3,5-dimethoxyphenyl)ethanamine. While the NMR and MS data are predicted based
on well-understood principles and analogous compounds, they offer a robust framework for the
identification and quality control of this chiral amine. The experimental protocols and workflows
described herein represent standard methodologies in the field of pharmaceutical analysis,
ensuring reliable and reproducible results. This comprehensive guide serves as a valuable
resource for scientists and researchers engaged in the development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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